Cas no 77977-74-3 (1,2-Ethanediol, 1-(4-nitrophenyl)-, (R)-)

• Product Name: 1,2-Ethanediol, 1-(4-nitrophenyl)-, (R)-
• CAS No: 77977-74-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 535139
• PubChem ID: 1532163
• Update Time: 2025-04-19

1,2-Ethanediol, 1-(4-nitrophenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(4-nitrophenyl)-, (R)-
• (1R)-1-(4-nitrophenyl)ethane-1,2-diol
• DTXSID20364176
• 77977-74-3

• Inchi： 1S/C8H9NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-4,8,10-11H,5H2/t8-/m0/s1
• InChI Key： YOJHBFHEOQUUAR-QMMMGPOBSA-N
• SMILES： O[C@@H](CO)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6